molecular formula C10H10N2O B8450783 4-(Oxazol-2-ylmethyl)aniline

4-(Oxazol-2-ylmethyl)aniline

Cat. No.: B8450783
M. Wt: 174.20 g/mol
InChI Key: HLFPNGIGPXABGD-UHFFFAOYSA-N
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Description

4-(Oxazol-2-ylmethyl)aniline is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2O

Molecular Weight

174.20 g/mol

IUPAC Name

4-(1,3-oxazol-2-ylmethyl)aniline

InChI

InChI=1S/C10H10N2O/c11-9-3-1-8(2-4-9)7-10-12-5-6-13-10/h1-6H,7,11H2

InChI Key

HLFPNGIGPXABGD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC2=NC=CO2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(4-nitrobenzyl)oxazole (0.108 g, 0.59 mmol) in ethanol (3 mL) was added tin chloride (0.531 g, 2.35 mmol) and the mixture was stirred at 50° C. for 3 h. After this time, the reaction mixture was cooled, diluted with 1M sodium hydroxide, and extracted with ethyl acetate. The combined organic layer was dried over anhydrous sodium sulfate, filtered, and the filtrate was concentrated to afford the title compound (0.076 g, 63%) as a yellow oil. MW=174.20. 1H NMR (CD3OD, 500 MHz) δ 7.78 (d, J=0.8 Hz, 1H), 7.05 (d, J=0.8 Hz, 1H), 7.02-6.97 (m, 2H), 6.69-6.65 (m, 2H), 3.97 (s, 2H); APCI MS m/z 175 [M+H]+.
Name
2-(4-nitrobenzyl)oxazole
Quantity
0.108 g
Type
reactant
Reaction Step One
Name
tin chloride
Quantity
0.531 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
63%

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